2-amino-3-(3,4-dimethylbenzoyl)-N-(2,4-dimethylphenyl)indolizine-1-carboxamide

• IUPAC Name: 2-amino-3-(3,4-dimethylbenzoyl)-N-(2,4-dimethylphenyl)indolizine-1-carboxamide
• InChI: InChI=1S/C26H25N3O2/c1-15-8-11-20(18(4)13-15)28-26(31)22-21-7-5-6-12-29(21)24(23(22)27)25(30)19-10-9-16(2)17(3)14-19/h5-14H,27H2,1-4H3,(H,28,31)
• InChI Key: JBFRLWVZAQMBEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=C3C=CC=CN3C(=C2N)C(=O)C4=CC(=C(C=C4)C)C)C
• Molecular Formula: C26H25N3O2
• Molecular Weight: 411.5 g/mol

Description

2-amino-3-(3,4-dimethylbenzoyl)-N-(2,4-dimethylphenyl)indolizine-1-carboxamide, also known as DIMPI, is a novel compound that has gained attention in the scientific research community due to its potential applications in various fields. The purpose of

Scientific Research Applications

Synthesis and Biological Activity

One study explores the synthesis of novel arylazothiazole disperse dyes containing selenium, which demonstrates significant antioxidant, antitumor, and antimicrobial activities. These compounds could be utilized in dyeing polyester fabrics, potentially leading to sterile and biologically active fabrics for various applications (Khalifa et al., 2015).

Antituberculosis, Anticancer, Anti-inflammatory, and Antibacterial Agents

Another research highlights the synthesis of substituted 3-(3-chlorobenzoyl)-N-phenylindolizine-1-carboxamides, showing excellent in vitro activities against tuberculosis, cancer, inflammation, and bacterial infections. This suggests their potential as multifunctional therapeutic agents (Mahanthesha et al., 2022).

Novel Synthesis Approaches

A novel one-pot domino reaction has been utilized for synthesizing 2-acetyl-3-(phenylamino)indolizine-1-carboxamide derivatives. This method offers a simplified approach to obtain these compounds without the need for prior activation or modification, indicating a streamlined pathway for creating complex molecules (Ziyaadini et al., 2011).

Antimicrobial Activities

Research into the synthesis of new thiazole and pyrazole derivatives based on a 4,5,6,7-tetrahydrobenzothiophene moiety reveals significant antimicrobial properties against various pathogens. This underscores the potential of such compounds in developing new antimicrobial agents (Gouda et al., 2010).

Photoluminescent Materials

The study on 6-amino-8-cyanobenzo[1,2-b]indolizines presents a new class of photoluminescent materials with reversible pH-dependent optical properties. This unusual blue-shifted acid-responsive photoluminescence behavior has implications for the development of novel optical and photonic materials (Outlaw et al., 2016).